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Compound of Interest

Compound Name: 7-Hydroxyindole

Cat. No.: B018039 Get Quote

An In-depth Overview of a Versatile Indole Derivative

Abstract
7-Hydroxyindole is a heterocyclic organic compound that has garnered significant attention in

the fields of biochemistry and pharmaceutical sciences. This technical guide provides a

comprehensive overview of 7-Hydroxyindole, including its fundamental chemical properties,

synthesis methodologies, and its multifaceted roles in drug development. With applications

ranging from an antioxidant and antimicrobial agent to an efflux pump inhibitor, 7-
Hydroxyindole presents a promising scaffold for the development of novel therapeutics. This

document details experimental protocols and explores the signaling pathways influenced by

this compound, offering valuable insights for researchers, scientists, and professionals in drug

development.

Core Chemical and Physical Properties
7-Hydroxyindole, also known as 1H-Indol-7-ol, is a derivative of indole with a hydroxyl group

substituted at the seventh position of the indole ring. This structural feature is crucial to its

chemical reactivity and biological activity.
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Property Value References

CAS Number 2380-84-9 [1][2][3][4][5][6]

Molecular Formula C₈H₇NO [1][2][3][5]

Molecular Weight 133.15 g/mol [1][2][3][4][5][6][7][8]

Appearance
White to greyish-brown

crystalline solid
[3][6]

Melting Point 97-101 °C [1][3]

Boiling Point 343.20 °C [1]

Synonyms 1H-Indol-7-ol, 7-Indolol [1][3][5]

Synthesis of 7-Hydroxyindole
The synthesis of 7-hydroxyindole can be achieved through various chemical routes. One

notable method involves a multi-step process starting from indoline, yielding the final product

with a significant overall yield.[2] Another approach describes an improved synthetic procedure

starting from 3,4-dichlorophenol.[3] This method involves the nitration of the initial compound,

followed by a series of reactions including cyanomethylation and reductive cyclization to

produce 7-hydroxyindole.[3]

Enzymatic synthesis offers a green chemistry alternative for producing indole derivatives.[9]

While specific protocols for 7-hydroxyindole are still under exploration, the use of

monooxygenase systems to convert substituted indoles into indigoid compounds highlights the

potential for biocatalytic routes.[9]

Applications in Drug Development
7-Hydroxyindole serves as a valuable intermediate in the synthesis of various biologically

active molecules and pharmaceuticals, particularly those targeting neurological disorders due

to its structural similarity to neurotransmitters.[1][6]

Antimicrobial and Antibiofilm Activity
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7-Hydroxyindole has demonstrated significant antimicrobial and antibiofilm effects, particularly

against extensively drug-resistant (XDR) strains of Acinetobacter baumannii.[7][10] At sub-

inhibitory concentrations, it can both inhibit the formation of new biofilms and eradicate mature

biofilms.[7][10] This activity is concentration-dependent.[7]

Efflux Pump Inhibition
A key mechanism contributing to multidrug resistance in bacteria is the action of efflux pumps,

which expel antibiotics from the cell.[4][11] 7-Hydroxyindole has been identified as an inhibitor

of these pumps in bacteria such as Escherichia coli and Pseudomonas aeruginosa.[4] By

inhibiting efflux pumps, 7-hydroxyindole can increase the intracellular concentration of

antibiotics, potentially restoring their efficacy.[4]

Antioxidant Properties
The hydroxyl group on the indole ring endows 7-hydroxyindole with antioxidant properties.[1]

[6] It can act as a free radical scavenger, which is a mechanism to reduce oxidative stress in

cells.[12][13][14] This has implications for its potential use in cosmetic and health supplements

and as a subject of interest in research on neurodegenerative diseases where oxidative stress

plays a significant role.[1][6] The antioxidant activity of hydroxyindoles is dependent on the

presence of vitamin E, suggesting a synergistic relationship.[15]

Experimental Protocols
Antimicrobial Susceptibility Testing
A standard broth microdilution method is used to determine the minimum inhibitory

concentration (MIC) of 7-hydroxyindole against bacterial strains.

Experimental Workflow: Antimicrobial Susceptibility Testing
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Preparation

Incubation

Analysis

Prepare 7-Hydroxyindole stock solution

Prepare serial dilutions of 7-Hydroxyindole in 96-well plate

Culture bacterial strain overnight

Adjust bacterial culture to 0.5 McFarland standard

Inoculate wells with standardized bacterial suspension

Incubate at 37°C for 18-24 hours

Visually inspect for turbidity

Determine the lowest concentration with no visible growth (MIC)

Click to download full resolution via product page

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Biofilm Inhibition and Eradication Assays
These assays quantify the ability of 7-hydroxyindole to prevent biofilm formation and destroy

existing biofilms.
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Inhibition Assay: Bacterial cultures are grown in 96-well plates with varying concentrations of

7-hydroxyindole. After incubation, planktonic cells are removed, and the remaining biofilm

is stained with crystal violet and quantified by measuring absorbance.

Eradication Assay: Biofilms are first allowed to form in 96-well plates. Subsequently, the

planktonic cells are removed, and fresh media containing different concentrations of 7-
hydroxyindole are added. After a further incubation period, the remaining biofilm is stained

and quantified as in the inhibition assay.

Efflux Pump Inhibition Assay (Ethidium Bromide Uptake)
This assay measures the accumulation of a fluorescent substrate, such as ethidium bromide

(EtBr), inside bacterial cells. In the presence of an efflux pump inhibitor, the fluorescence inside

the cells will increase as less EtBr is pumped out.

Experimental Workflow: Efflux Pump Inhibition Assay
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Cell Preparation

Assay

Measurement

Grow bacterial culture to mid-log phase

Harvest and wash cells

Resuspend cells in buffer

Add cell suspension to a 96-well plate

Add 7-Hydroxyindole (test) or Reserpine (positive control)

Add Ethidium Bromide

Measure fluorescence over time using a fluorometer

Analyze data to determine the rate of EtBr accumulation

Click to download full resolution via product page

Caption: Workflow for the Ethidium Bromide uptake assay to assess efflux pump inhibition.
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Signaling Pathway Involvement
7-Hydroxyindole has been shown to interfere with bacterial communication, a process known

as quorum sensing (QS). In Acinetobacter baumannii, it reduces the expression of the quorum

sensing-related genes abaI and abaR.[7][10] The abaI gene is responsible for the synthesis of

the autoinducer molecule, and abaR encodes the receptor for this molecule. By downregulating

these genes, 7-hydroxyindole disrupts the QS system, which in turn affects the expression of

virulence factors and biofilm formation.[7]

Signaling Pathway: Quorum Sensing Inhibition

7_Hydroxyindole

abaI_gene inhibits expression

abaR_gene

 inhibits expression

AbaI_synthase encodes

AbaR_receptor encodes

Autoinducer synthesizes

QS_Signal_Transduction activates

 binds to

Biofilm_Formation_Virulence promotes

Click to download full resolution via product page

Caption: Inhibition of the AbaI/AbaR quorum sensing pathway by 7-Hydroxyindole.

Conclusion
7-Hydroxyindole is a molecule of significant interest with a diverse range of biological

activities. Its potential as an antimicrobial, antibiofilm, and efflux pump inhibitory agent makes it

a compelling candidate for further investigation in the fight against antibiotic resistance.

Furthermore, its antioxidant properties suggest broader therapeutic applications. The synthetic

accessibility and the detailed understanding of its mechanisms of action, as outlined in this

guide, provide a solid foundation for researchers and drug development professionals to

explore the full potential of this versatile indole derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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